Cas no 2034522-97-7 ([3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone)

[3-(1-Methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone is a heterocyclic compound featuring a sulfonylazetidine scaffold linked to a methylthiadiazole moiety via a carbonyl bridge. This structure imparts unique reactivity and potential as an intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The sulfonyl group enhances electrophilic character, while the azetidine ring contributes to conformational rigidity, improving binding selectivity. The methylthiadiazole component may offer additional pharmacophoric properties, such as hydrogen bonding or π-stacking interactions. This compound is suited for exploratory synthesis in drug discovery, where its distinct structural motifs could enable the development of targeted bioactive molecules. Handling requires standard precautions for sulfonamide and heteroaromatic compounds.
[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone structure
2034522-97-7 structure
Product Name:[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
CAS No:2034522-97-7
MF:C11H13N5O3S2
MW:327.382618665695
CID:5552667
Update Time:2025-05-30

[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
    • Inchi: 1S/C11H13N5O3S2/c1-7-9(20-14-13-7)10(17)16-5-8(6-16)21(18,19)11-12-3-4-15(11)2/h3-4,8H,5-6H2,1-2H3
    • InChI Key: KSQISRHEAGBCCJ-UHFFFAOYSA-N
    • SMILES: C(N1CC(S(C2N(C)C=CN=2)(=O)=O)C1)(C1SN=NC=1C)=O

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Additional information on [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

Compound CAS No. 2034522-97-7: [3-(1-Methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

The compound [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone (CAS No. 2034522-97-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a sulfonylazetidine moiety and a methylthiadiazole group, both of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of sulfonylazetidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The imidazole ring within the structure is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Additionally, the methylthiadiazole group is recognized for its stability and potential as a bioisostere in drug design.

The synthesis of this compound involves a multi-step process that typically includes the formation of the sulfonylazetidine intermediate followed by coupling with the methylthiadiazole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone has shown promise in several areas. For instance, it has been investigated as a potential lead compound in anti-cancer drug development due to its ability to inhibit specific protein kinases involved in tumor growth and metastasis. Furthermore, its stability under physiological conditions makes it a candidate for use in targeted drug delivery systems.

Recent research has also explored the use of this compound in agrochemicals, particularly as a fungicide or insecticide. Its ability to interact with key enzymes in pathogenic organisms suggests potential efficacy in crop protection without adverse environmental impacts.

From a materials science perspective, the compound's structural rigidity and electronic properties make it an interesting candidate for use in advanced materials such as organic semiconductors or optoelectronic devices. Its ability to form stable crystalline structures could be advantageous in applications requiring precise molecular arrangements.

In conclusion, [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yli]-(4-methylthiadiazol--5--yli)methanone (CAS No. 2034522--97--7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemical research and development.

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